Cas no 83742-03-4 (1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-)

83742-03-4 structure
Product name:1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-
- 10-[4-butyl-2,3-bis(hydroxymethyl)cyclohexyl]decan-1-ol
- 83742-03-4
- DTXSID60834323
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- Inchi: InChI=1S/C22H44O3/c1-2-3-12-19-14-15-20(22(18-25)21(19)17-24)13-10-8-6-4-5-7-9-11-16-23/h19-25H,2-18H2,1H3
- InChI Key: DKJNJHVVCPJESK-UHFFFAOYSA-N
- SMILES: CCCCC1CCC(C(C1CO)CO)CCCCCCCCCCO
Computed Properties
- Exact Mass: 356.32904526g/mol
- Monoisotopic Mass: 356.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 60.7Ų
1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)- Related Literature
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
83742-03-4 (1,2-Cyclohexanedimethanol, 3-butyl-6-(10-hydroxydecyl)-) Related Products
- 4442-79-9(2-cyclohexylethan-1-ol)
- 3236-48-4(trans-[4-(hydroxymethyl)cyclohexyl]methanol)
- 2425-77-6(2-Hexyl-1-decanol)
- 105-08-8(1,4-Cyclohexanedimethanol)
- 770-71-8(1-adamantylmethanol)
- 5333-42-6(2-Octyldodecane-1-ol)
- 104-76-7(2-Ethyl-1-hexanol)
- 10042-59-8(2-Propylheptanol)
- 100-49-2(Cyclohexanemethanol)
- 325694-70-0(N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxy-3-nitrobenzene-1-sulfonamide)
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